Cas no 226419-21-2 (4-chloro-3,5-dimethoxyaniline)

• Product Name: 4-chloro-3,5-dimethoxyaniline
• CAS No: 226419-21-2
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD01321026
• CID: 4642213
• PubChem ID: 67041835
• Update Time: 2025-05-22

4-chloro-3,5-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethoxyaniline
• Benzenamine, 4-chloro-3,5-dimethoxy-
• DTXSID601298913
• 4-Chloro-3,5-dimethoxybenzenamine
• SY147498
• DB-106714
• SCHEMBL1458353
• AS-30259
• Z1262690763
• BJA41921
• CS-0160856
• SGDVJEPMJMYMEV-UHFFFAOYSA-N
• MFCD01321026
• 226419-21-2
• AKOS024203887
• EN300-114922
• 4-chloro-3,5-dimethoxyaniline

• MDL： MFCD01321026
• Inchi： 1S/C8H10ClNO2/c1-11-6-3-5(10)4-7(12-2)8(6)9/h3-4H,10H2,1-2H3
• InChI Key： SGDVJEPMJMYMEV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-chloro-3,5-dimethoxyaniline

4-Chloro-3,5-Dimethoxyaniline: A Comprehensive Overview

4-Chloro-3,5-dimethoxyaniline, also known by its CAS number 226419-21-2, is a versatile aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorine atom and two methoxy groups attached to the aromatic ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly valuable in both academic research and industrial applications.

The synthesis of 4-chloro-3,5-dimethoxyaniline typically involves multi-step processes that often start with the chlorination of an aniline derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for introducing the methoxy groups. These methods not only enhance yield but also improve the purity of the final product, which is critical for high-performance applications.

In terms of physical properties, 4-chloro-3,5-dimethoxyaniline exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its electronic structure makes it particularly useful in electron-deficient aromatic systems, which are widely used in organic electronics. Recent studies have highlighted its potential as a building block for advanced materials such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The compound's ability to act as an electron acceptor in these devices has been extensively studied, with promising results indicating improved device efficiency.

The application of 4-chloro-3,5-dimethoxyaniline extends beyond electronics into the field of drug discovery. Its structure provides a platform for exploring novel bioactive molecules. For example, researchers have utilized this compound as a precursor for synthesizing potential anticancer agents. The substitution pattern on the aromatic ring allows for precise control over the molecule's pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its role in materials science and pharmacology, 4-chloro-3,5-dimethoxyaniline has found utility in dye synthesis. Its ability to form stable charge-transfer complexes makes it ideal for creating dyes with tailored absorption spectra. Recent work has focused on using this compound to develop eco-friendly dyes that are both biodegradable and non-toxic, addressing growing concerns over environmental sustainability.

The demand for 4-chloro-3,5-dimethoxyaniline continues to grow due to its versatility and adaptability across multiple industries. As research progresses, new applications are being discovered at an unprecedented rate. For instance, advancements in green chemistry have led to innovative synthesis pathways that minimize waste and reduce reliance on hazardous reagents. These developments not only enhance the compound's accessibility but also align with global efforts toward sustainable manufacturing practices.

In conclusion, 4-chloro-3,5-dimethoxyaniline stands out as a pivotal compound in modern chemistry due to its unique properties and wide-ranging applications. From organic electronics to drug discovery and dye synthesis, this compound continues to drive innovation across various scientific disciplines. As research into its potential deepens, it is likely that new breakthroughs will further solidify its importance in both academic and industrial settings.